Cas no 80103-18-0 (methyl (1r,3s,5R,7S)-3-aminoadamantane-1-carboxylate)

• Product name: methyl (1r,3s,5R,7S)-3-aminoadamantane-1-carboxylate
• CAS No: 80103-18-0
• MF: C₁₂H₁₉NO₂
• MW: 209.28476
• MDL: MFCD02266517
• CID: 820349
• PubChem ID: 872064

methyl (1r,3s,5R,7S)-3-aminoadamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminoadamantane-1-carboxylate
• Methyl 3-aMino-1-adaMantanecarboxylate
• 1-amino-3-methoxycarbonyladamantane
• 3-aminoadamantane-1-carboxylic acid methyl ester
• AC1MEC8R
• AK134271
• F0035-0251
• IDI1_008346
• IFLab1_000127
• methyl 3-aminotricyclo[3.3.1.1(3,7)]decane-1-carboxylate hydrochloride
• Oprea1_854354
• SureCN1578928
• methyl (1r,3s,5R,7S)-3-aminoadamantane-1-carboxylate
• DTXSID40386092
• AKOS015957138
• SCHEMBL1578928
• EN300-297420
• BS-42634
• CHEMBL3545832
• YCDFPJJVFUVJJF-UHFFFAOYSA-N
• 80103-18-0

• MDL： MFCD02266517
• Inchi： InChI=1S/C12H19NO2/c1-15-10(14)11-3-8-2-9(4-11)6-12(13,5-8)7-11/h8-9H,2-7,13H2,1H3/t8-,9+,11+,12-
• InChI Key： YCDFPJJVFUVJJF-CDJYRKNRSA-N
• SMILES： COC(=O)[C@]12C[C@@H]3C[C@H](C1)C[C@@](C3)(C2)N

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų